4-(4-hydroxy-3-methoxyphenyl)-3,5-diphenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• IUPAC Name: 4-(4-hydroxy-3-methoxyphenyl)-3,5-diphenyl-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C24H19N3O3/c1-30-19-14-16(12-13-18(19)28)23-20-21(15-8-4-2-5-9-15)25-26-22(20)24(29)27(23)17-10-6-3-7-11-17/h2-14,23,28H,1H3,(H,25,26)
• InChI Key: QPOSHVSRJBAGDY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2C3=C(C(=O)N2C4=CC=CC=C4)NN=C3C5=CC=CC=C5)O
• Molecular Formula: C24H19N3O3
• Molecular Weight: 397.4 g/mol

Description

The compound "4-(4-hydroxy-3-methoxyphenyl)-3,5-diphenyl-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one" belongs to a class of complex organic compounds with potential significance in medicinal chemistry and pharmaceutical applications. Its structure suggests it could exhibit a range of biological activities due to the presence of multiple functional groups known to interact with biological systems.

Synthesis Analysis

Synthesis of complex organic compounds like the one often involves multi-step reactions, employing strategies such as multi-component reactions (MCRs) for constructing heterocyclic compounds. The use of magnetic nanocatalysts has been highlighted for their efficiency in synthesizing biologically active heterocycles, offering high selectivity and reusability in reactions involving aldehydes, malononitrile, and compounds with hydroxy groups (Wahula & Katkar, 2023).

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is crucial for their chemical reactivity and biological activity. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly employed to elucidate the structure of such complex molecules, providing insights into their potential interactions with biological targets.

Chemical Reactions and Properties

The reactivity of heterocyclic compounds is largely influenced by the presence and position of their functional groups. For instance, compounds with pyrazoline or pyran rings often undergo cycloaddition reactions, nucleophilic substitutions, and electrophilic additions. These reactions can significantly alter the chemical properties and biological activities of the compounds (Kiyani, 2018).